Cas no 2018310-29-5 (Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)-)

• Product Name: Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)-
• CAS No: 2018310-29-5
• MF: C₁₇H₁₃ClN₂O₃
• MW: 328.74972319603
• CID: 5267322
• Update Time: 2025-10-31

Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 6-(benzyloxy)-4-chloro-8-methyl-3-nitroquinoline
• 4-Chloro-8-methyl-3-nitro-6-phenylmethoxyquinoline
• Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)-

• Inchi： 1S/C17H13ClN2O3/c1-11-7-13(23-10-12-5-3-2-4-6-12)8-14-16(18)15(20(21)22)9-19-17(11)14/h2-9H,10H2,1H3
• InChI Key： BXRFQSPOXYGJSY-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C2C(C)=CC(=CC2=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 411
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)-

Comprehensive Analysis of Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- (CAS No. 2018310-29-5)

The compound Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- (CAS No. 2018310-29-5) is a highly specialized derivative of the quinoline family, known for its unique structural features and potential applications in pharmaceutical and material science research. With the increasing demand for novel heterocyclic compounds in drug discovery, this nitro-substituted quinoline has garnered significant attention due to its electron-withdrawing properties and aromatic stability. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of antimicrobial agents and fluorescence probes.

One of the most searched questions in the field of organic chemistry revolves around the synthesis of functionalized quinolines. The presence of both chloro and nitro groups in Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- makes it a versatile intermediate for further modifications. Recent studies highlight its utility in Pd-catalyzed cross-coupling reactions, a topic frequently explored in academic forums and AI-driven research platforms. Additionally, its phenylmethoxy side chain offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

From an industrial perspective, the compound’s thermal stability and solubility profile are critical for formulation development. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a subject often queried in search engines by quality control professionals. Environmental scientists also explore its biodegradation pathways, aligning with the global trend toward green chemistry and sustainable synthesis.

In material science, Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- has shown promise in organic electronics due to its conjugated π-system. This aligns with the growing interest in OLED materials and photovoltaic devices, frequently searched topics in AI-driven patent analyses. Its nitro group further enhances its potential as an electron-accepting moiety, a feature leveraged in nonlinear optical (NLO) materials.

Safety and handling of this compound are often discussed in research communities. While it is not classified as hazardous under standard protocols, proper laboratory practices are emphasized, including the use of personal protective equipment (PPE). This reflects broader user concerns about chemical safety and regulatory compliance, which dominate search trends in professional networks.

In summary, Quinoline, 4-chloro-8-methyl-3-nitro-6-(phenylmethoxy)- (CAS No. 2018310-29-5) represents a multifaceted compound with applications spanning drug discovery, material science, and analytical chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research, addressing both academic curiosity and industrial needs.